7-oxo-7H-benzo[de]anthracen-3-yl butyrate

• IUPAC Name: (7-oxobenzo[a]phenalen-3-yl) butanoate
• InChI: InChI=1S/C21H16O3/c1-2-6-19(22)24-18-12-11-14-13-7-3-4-8-15(13)21(23)17-10-5-9-16(18)20(14)17/h3-5,7-12H,2,6H2,1H3
• InChI Key: VFHKRRYOAGRMQF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)OC1=C2C=CC=C3C2=C(C=C1)C4=CC=CC=C4C3=O
• Molecular Formula: C21H16O3
• Molecular Weight: 316.3 g/mol

Description

7-oxo-7H-benzo[de]anthracen-3-yl butyrate is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is a derivative of benzo[de]anthracene, which is a polycyclic aromatic hydrocarbon (PAH) that is commonly found in environmental pollutants, tobacco smoke, and charred food.

Mechanism of Action

The mechanism of action of 7-oxo-7H-benzo[de]anthracen-3-yl butyrate involves the inhibition of certain enzymes that are involved in cell proliferation and inflammation. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes that play a crucial role in the development and progression of cancer and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-oxo-7H-benzo[de]anthracen-3-yl butyrate have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the production of pro-inflammatory cytokines. In vivo studies have demonstrated that it can inhibit tumor growth and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-oxo-7H-benzo[de]anthracen-3-yl butyrate in lab experiments is its potent anti-cancer and anti-inflammatory properties. This makes it a valuable tool for studying the mechanisms of cancer and inflammation, as well as for developing new therapies for these diseases. However, one of the limitations of using this compound is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on 7-oxo-7H-benzo[de]anthracen-3-yl butyrate. One area of interest is the development of new cancer therapies based on this compound. Researchers are also investigating its potential use in the treatment of other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Additionally, there is ongoing research into the mechanism of action of this compound, which could lead to the development of more effective treatments.

Synthesis Methods

The synthesis of 7-oxo-7H-benzo[de]anthracen-3-yl butyrate involves the reaction of benzo[de]anthracene with butyric anhydride in the presence of a catalyst. The reaction proceeds through an electrophilic aromatic substitution mechanism, resulting in the formation of the final product.

Scientific Research Applications

One of the primary applications of 7-oxo-7H-benzo[de]anthracen-3-yl butyrate is in scientific research. This compound has been shown to have potent anti-cancer properties, making it a promising candidate for the development of new cancer therapies. Additionally, it has been found to exhibit anti-inflammatory activity, which could be useful in the treatment of various inflammatory diseases.